Cas no 188964-30-9 (Methyl 4-bromo-3-oxooctadecanoate)

Methyl 4-bromo-3-oxooctadecanoate structure
188964-30-9 structure
Product Name:Methyl 4-bromo-3-oxooctadecanoate
CAS No:188964-30-9
MF:C19H35BrO3
MW:391.383405923843
CID:2786033
PubChem ID:21187102
Update Time:2025-04-21

Methyl 4-bromo-3-oxooctadecanoate Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL7947059
    • UJWNUZHLHAVLQL-UHFFFAOYSA-N
    • DTXSID10611207
    • 188964-30-9
    • Methyl 4-bromo-3-oxooctadecanoate
    • Inchi: 1S/C19H35BrO3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-17(20)18(21)16-19(22)23-2/h17H,3-16H2,1-2H3
    • InChI Key: UJWNUZHLHAVLQL-UHFFFAOYSA-N
    • SMILES: BrC(C(CC(=O)OC)=O)CCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 390.17696Da
  • Monoisotopic Mass: 390.17696Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 17
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8
  • Topological Polar Surface Area: 43.4Ų
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